2-(4-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}phenoxy)propanoyl chloride

• CAS No.: 69335-92-8
• Molecular Formula: C15H11ClF3NO3
• Molecular Weight: 345.70 g/mol
• IUPAC Name: 2-[4-[5-(trifluoromethyl)pyridin-2-yl]oxyphenoxy]propanoyl chloride
• InChI: InChI=1S/C15H11ClF3NO3/c1-9(14(16)21)22-11-3-5-12(6-4-11)23-13-7-2-10(8-20-13)15(17,18)19/h2-9H,1H3
• InChI Key: MPFAFDFUXJYUOH-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)Cl)OC1=CC=C(C=C1)OC2=NC=C(C=C2)C(F)(F)F

Description

2-(4-{[5-(Trifluoromethyl)pyridin-2-yl]oxy}phenoxy)propanoyl chloride is a useful research compound. Its molecular formula is C15H11ClF3NO3 and its molecular weight is 345.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

13.1 g (0.04 mol) of 2-[4-(5-trifluoromethyl-2-pyridyloxy)phenoxy]propionic acid (prepared according to example 3 a)) are reacted with 31.4 g (0.25 mol, about 20 ml) of thionyl chloride by boiling under reflux while continuously introducing nitrogen and constantly stirring for 3 hours. After distilling off the excess thionyl chloride with exclusion of moisture under reduced pressure, a distillation residue is obtained which can be directly used for further transformation.